Cas no 25297-82-9 (Benzenesulfonic acid,4-nitro-, 1,2-ethanediyl ester (9CI))

• Product Name: Benzenesulfonic acid,4-nitro-, 1,2-ethanediyl ester (9CI)
• CAS No: 25297-82-9
• MF: C₁₄H₁₂N₂O₁₀S₂
• MW: 432.382481575012
• CID: 273439
• PubChem ID: 97326
• Update Time: 2025-04-19

Benzenesulfonic acid,4-nitro-, 1,2-ethanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-nitro-, 1,2-ethanediyl ester (9CI)
• 2-(4-nitrophenyl)sulfonyloxyethyl 4-nitrobenzenesulfonate
• AC1L3YA6
• AC1Q1ZH7
• AR-1I7364
• Benzenesulfonic acid, 1,2-ethanediyl ester
• ethane-1,2-diyl bis(4-nitrobenzenesulfonate)
• Ethylenebis(p-nitrobenzenesulfonate)
• NSC115800
• NSC-115800
• 25297-82-9
• NSC 115800
• Benzenesulfonic acid, 4-nitro-, 1,2-ethanediyl ester (9CI)
• Benzenesulfonic acid, 4-nitro-, 1,2-ethanediyl ester
• 1,2-Bis(nosyloxy)ethane
• DTXSID50179937

• Inchi： 1S/C14H12N2O10S2/c17-15(18)11-1-5-13(6-2-11)27(21,22)25-9-10-26-28(23,24)14-7-3-12(4-8-14)16(19)20/h1-8H,9-10H2
• InChI Key： UJHNMJVBMNBRLG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)OCCOS(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 431.99336
• Monoisotopic Mass: 431.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 195Ų

Experimental Properties

• Density: 1.599
• Boiling Point: 653.8°C at 760 mmHg
• Flash Point: 349.2°C
• Refractive Index: 1.611
• PSA: 173.02
• LogP: 4.82180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Nitrobenzenesulfonates